Cas no 899745-91-6 (4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 899745-91-6
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5487907
• Update Time: 2025-06-14

4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzamide
• 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H22N4O2/c1-16-2-4-18(5-3-16)22(27)23-19-8-6-17(7-9-19)20-10-11-21(25-24-20)26-12-14-28-15-13-26/h2-11H,12-15H2,1H3,(H,23,27)
• InChI Key： PDHXMVZUBXXMNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide

Research Brief on 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide (CAS: 899745-91-6)

4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide (CAS: 899745-91-6) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine core and morpholine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of protein kinases and other key cellular targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

The synthesis of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the morpholine moiety efficiently, which is critical for the compound's biological activity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structural integrity of the compound, with CAS: 899745-91-6 serving as a unique identifier in chemical databases.

In vitro and in vivo studies have demonstrated that 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide exhibits potent inhibitory effects on specific kinase pathways implicated in cancer and inflammatory diseases. For instance, recent findings indicate that the compound selectively targets the PI3K/AKT/mTOR signaling axis, a pathway often dysregulated in malignancies. These findings are supported by robust data from cell-based assays and animal models, highlighting the compound's therapeutic potential.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide have revealed favorable properties, including good oral bioavailability and metabolic stability. These attributes make it a viable candidate for preclinical development. However, challenges such as off-target effects and toxicity profiles remain to be addressed in subsequent studies.

In conclusion, 4-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzamide (CAS: 899745-91-6) represents a promising lead compound in the quest for novel therapeutics. Its unique chemical structure and biological activity underscore the importance of continued research to fully elucidate its mechanisms and optimize its efficacy. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.